Cas no 5407-98-7 (Cyclobutyl phenyl ketone)

Cyclobutyl phenyl ketone Properties

Names and Identifiers

• cyclobutyl phenyl ketone
• Benzoylcyclobutane
• 1-Phenylcyclobutylcarboxaldehyde
• cyclobutyl(phenyl)methanone
• cyclobutyl-phenyl-methanone
• Methanone, cyclobutylphenyl-
• MVEBDOSCXOQNAR-UHFFFAOYSA-N
• CYCLOBUTYLPHENYLKETONE
• NSC10744
• Cyclobutylphenylketon
• phenyl cyclobutyl ketone
• Methanone,cyclobutylphenyl-
• DSSTox_CID_28176
• DSSTox_RID_82736
• DSSTox_GSID_48201
• Cyclobutyl(phenyl)methanone #
• Cyclobutyl phenyl ketone, 98%
• Me
• SY049457
• Methanone, (cyclobutyl)(phenyl)-
• NSC-10744
• NSC 10744
• FS-1052
• DTXCID9028176
• NS00032943
• EINECS 226-473-5
• CHEMBL3187192
• CAS-5407-98-7
• DTXSID1048201
• AT10641
• NCGC00257510-01
• MFCD00001326
• CS-0063896
• SCHEMBL3113279
• FT-0624157
• 5407-98-7
• A829950
• AKOS009156391
• Tox21_303524
• EN300-82990
• cyclobutylphenyl ketone
• +Expand

• MDL： MFCD00001326
• InChIKey： MVEBDOSCXOQNAR-UHFFFAOYSA-N
• Inchi： 1S/C11H12O/c12-11(10-7-4-8-10)9-5-2-1-3-6-9/h1-3,5-6,10H,4,7-8H2
• SMILES： O=C(C1C([H])=C([H])C([H])=C([H])C=1[H])C1([H])C([H])([H])C([H])([H])C1([H])[H]
• BRN： 2044307

Computed Properties

• Exact Mass: 160.08900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 160.089
• Heavy Atom Count: 12
• Complexity: 164
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 17.1

Experimental Properties

• LogP: 2.66940
• PSA: 17.07000
• Refractive Index: n20/D 1.547(lit.)
• Boiling Point: 115°C/6.8mmHg
• Melting Point: 116℃
• Flash Point: Fahrenheit: >235.4 ° f
  Celsius: >113 ° c
  
• Color/Form: Not determined
• Solubility: Not determined.
• Density: 1.05 g/mL at 25 °C(lit.)

Cyclobutyl phenyl ketone Security Information

• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S24/25
• Hazardous Material transportation number：NONH for all modes of transport

Cyclobutyl phenyl ketone Customs Data

• HS CODE：2914399090
• Customs Data：

  China Customs Code:

  2914399090

  Overview:

  2914399090. Other aromatic ketones without other oxygen-containing groups. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914399090. other aromatic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone